Cas no 82111-06-6 (rac-5-Methylnicotine)

Technical Introduction: rac-5-Methylnicotine rac-5-Methylnicotine is a synthetic analog of nicotine, characterized by the addition of a methyl group at the 5-position of the pyridine ring. This structural modification alters its binding affinity to nicotinic acetylcholine receptors (nAChRs), making it a valuable tool for pharmacological research. The racemic mixture provides insights into stereoselective interactions with receptor subtypes. Its stability and well-defined chemical properties facilitate studies on neurotransmitter modulation, addiction mechanisms, and receptor kinetics. rac-5-Methylnicotine is particularly useful in comparative studies with nicotine and other analogs, aiding in the exploration of structure-activity relationships (SAR) in neurochemistry. Suitable for controlled laboratory applications, it serves as a reference compound in analytical and experimental settings.

rac-5-Methylnicotine structure

Product Name:rac-5-Methylnicotine

CAS No:82111-06-6

MF:C₁₁H₁₆N₂

MW:176.258142471313

CID:708281

Update Time:2025-10-28

rac-5-Methylnicotine Chemical and Physical Properties

Names and Identifiers

- Pyridine,3-methyl-5-(1-methyl-2-pyrrolidinyl)-
- rac-5-Methylnicotine
- (+/-)-5-Methylnicotine
- 3-methyl-5-(1-methylpyrrolidin-2-yl)pyridine
- 5-METHYLNICOTINE
- 3-METHYL-5-(1-METHYL-2-PYRROLIDINYL)PYRIDINE
- Inchi： 1S/C11H16N2/c1-9-6-10(8-12-7-9)11-4-3-5-13(11)2/h6-8,11H,3-5H2,1-2H3
- InChI Key： WPPLPODBERCBRQ-UHFFFAOYSA-N
- SMILES： N1(C)CCCC1C1C=NC=C(C)C=1

Computed Properties

Exact Mass: 176.13100

Experimental Properties

PSA: 16.13000
LogP: 2.09460

rac-5-Methylnicotine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M323250-2mg	rac-5-Methylnicotine	82111-06-6	2mg	$138.00	2023-05-17
TRC	M323250-5mg	rac-5-Methylnicotine	82111-06-6	5mg	$ 173.00	2023-09-07
TRC	M323250-10mg	rac-5-Methylnicotine	82111-06-6	10mg	$ 328.00	2023-09-07
TRC	M323250-25mg	rac-5-Methylnicotine	82111-06-6	25mg	$787.00	2023-05-17
TRC	M323250-50mg	rac-5-Methylnicotine	82111-06-6	50mg	$1355.00	2023-05-17
A2B Chem LLC	AC28486-5mg	Pyridine,3-methyl-5-(1-methyl-2-pyrrolidinyl)-	82111-06-6	5mg	$1107.00	2024-04-19
A2B Chem LLC	AC28486-25mg	Pyridine,3-methyl-5-(1-methyl-2-pyrrolidinyl)-	82111-06-6	25mg	$2250.00	2024-04-19

rac-5-Methylnicotine Related Literature

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Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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Additional information on rac-5-Methylnicotine

Comprehensive Analysis of rac-5-Methylnicotine (CAS No. 82111-06-6): Properties, Applications, and Research Insights

rac-5-Methylnicotine (CAS No. 82111-06-6) is a chiral derivative of nicotine, garnering significant attention in pharmacological and biochemical research due to its structural uniqueness and potential applications. This compound, classified under the nicotine analogs family, is often studied for its stereochemical properties and interactions with nicotinic acetylcholine receptors (nAChRs). Researchers are particularly interested in its enantiomeric resolution and bioactivity profiles, which differentiate it from other nicotine derivatives like cotinine or nornicotine.

In recent years, the demand for high-purity rac-5-Methylnicotine has surged, driven by its utility in neuroscience research and drug discovery. Studies suggest its potential role in modulating neurotransmitter release, making it a candidate for investigating neurodegenerative disorders such as Parkinson’s and Alzheimer’s diseases. The compound’s CAS No. 82111-06-6 is frequently searched in academic databases, reflecting its relevance in mechanistic studies and receptor binding assays.

From a synthetic chemistry perspective, rac-5-Methylnicotine presents challenges in stereoselective synthesis, a topic widely discussed in organic chemistry forums. Its methyl group substitution at the 5-position alters its pharmacokinetic properties compared to nicotine, influencing its metabolic stability and blood-brain barrier permeability. These characteristics are critical for designing next-generation neuroactive compounds.

The compound’s applications extend to flavor and fragrance industries, where its subtle structural modifications yield unique organoleptic properties. However, regulatory scrutiny around nicotine-related compounds necessitates rigorous safety assessments and analytical validations. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing rac-5-Methylnicotine batches, ensuring compliance with Good Laboratory Practices (GLP).

Environmental and toxicological studies of CAS No. 82111-06-6 are limited but growing, addressing concerns about its ecotoxicity and biodegradation pathways. As sustainability becomes a focal point, researchers are exploring green synthesis routes for such compounds to minimize waste and energy consumption. This aligns with the broader trend of green chemistry in pharmaceutical manufacturing.

In summary, rac-5-Methylnicotine (CAS No. 82111-06-6) exemplifies the intersection of medicinal chemistry and molecular biology. Its multifaceted applications—from neuropharmacology to industrial chemistry—highlight its versatility. Future research may uncover novel therapeutic avenues, reinforcing its status as a high-value research chemical.